Cas no 1361886-84-1 (2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1361886-84-1
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4932673
• Update Time: 2025-06-29

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)5-1-4(3-17)16-6(2-15)7(5)9(12,13)14/h1,3,8H,2,15H2
• InChI Key： XBJTWAVZFNLSHT-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(C=O)=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1361886-84-1): A Comprehensive Overview

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde, identified by the CAS number 1361886-84-1, is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and potential in drug discovery, material science, and chemical synthesis. The molecule features a pyridine ring with multiple substituents, including an amino group, difluoromethyl group, trifluoromethyl group, and a carboxaldehyde group, making it a valuable compound for both academic research and industrial applications.

The structure of this compound is characterized by its pyridine ring system, which serves as the central framework. The substituents attached to the ring are strategically positioned at specific positions to influence the compound's electronic properties and reactivity. The amino group (-CH2NH2) at position 2 introduces nucleophilic character, while the difluoromethyl (-CF2H) and trifluoromethyl (-CF3) groups at positions 4 and 3, respectively, contribute electron-withdrawing effects due to the electronegativity of fluorine atoms. These groups enhance the stability of the molecule and modulate its electronic properties, making it suitable for various chemical reactions. Additionally, the carboxaldehyde group (-CHO) at position 6 imparts strong electron-withdrawing effects and serves as a reactive site for further functionalization.

Recent studies have highlighted the potential of this compound in drug design and development. The presence of multiple fluorinated groups makes it an attractive candidate for exploring bioisosterism, where fluorinated analogs can replace hydrogen atoms in organic molecules to alter their pharmacokinetic properties without significantly affecting their bioactivity. This property is particularly useful in optimizing drug candidates for improved solubility, bioavailability, and metabolic stability. Furthermore, the amino group in the molecule can act as a nucleophile in various condensation reactions, enabling the synthesis of complex molecules with desired biological activities.

In terms of synthetic chemistry, this compound serves as a valuable building block for constructing more intricate molecular architectures. Its unique combination of functional groups allows chemists to explore diverse reaction pathways, such as nucleophilic additions, condensations, and cross-coupling reactions. For instance, the carboxaldehyde group can undergo aldol reactions or be converted into other functional groups like acids or esters through oxidation or protection/deprotection strategies. The amino group can participate in reductive amination or be used as a directing group in aromatic substitution reactions.

The application of this compound extends beyond pharmaceuticals into materials science. The fluorinated substituents contribute to high thermal stability and chemical resistance, making this compound suitable for use in high-performance materials such as polymers or coatings. Additionally, its electronic properties make it a potential candidate for use in organic electronics or optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations and molecular docking studies, scientists can gain insights into how this compound interacts with biological targets or participates in chemical transformations. These computational tools have significantly accelerated the discovery process by reducing reliance on time-consuming experimental methods.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1361886-84-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, synthetic chemistry, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.